Cas no 1004558-41-1 (1-BOC 7-Chloroindole)

1-BOC 7-Chloroindole is a protected indole derivative featuring a tert-butoxycarbonyl (BOC) group at the 1-position and a chloro substituent at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The BOC group enhances stability, allowing for selective deprotection under mild acidic conditions, while the chloro substituent facilitates further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically supplied in high purity, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.

1-BOC 7-Chloroindole structure

Product Name:1-BOC 7-Chloroindole

CAS No:1004558-41-1

MF:C₁₃H₁₄ClNO₂

MW:251.708762645721

MDL:MFCD13183456

CID:857857

PubChem ID:53216947

Update Time:2025-05-27

1-BOC 7-Chloroindole Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 7-chloro-1H-indole-1-carboxylate
- 1-BOC 7-Chloroindole
- tert-butyl 7-chloroindole-1-carboxylate
- 7-Chloro-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
- DKEVEWZLEMGFNK-UHFFFAOYSA-N
- 7-chloro-indole-1-carboxylic acid tert-butyl ester
- tert-Butyl7-chloro-1H-indole-1-carboxylate
- MFCD13183456
- 1H-Indole-1-carboxylic acid, 7-chloro-, 1,1-dimethylethyl ester
- 1004558-41-1
- SCHEMBL2877952
- DTXSID30682075
- DA-48429
- AKOS015837037
- 1-Boc-7-chloroindole
- BS-19039
- MDL： MFCD13183456
- Inchi： 1S/C13H14ClNO2/c1-13(2,3)17-12(16)15-8-7-9-5-4-6-10(14)11(9)15/h4-8H,1-3H3
- InChI Key： DKEVEWZLEMGFNK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C=CN(C(=O)OC(C)(C)C)C=21

Computed Properties

Exact Mass: 251.07100
Monoisotopic Mass: 251.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 31.2Å²

Experimental Properties

Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (4.3E-3 g/L) (25 ºC),
PSA: 31.23000
LogP: 4.07790

1-BOC 7-Chloroindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	231546-1g	tert-Butyl 7-chloro-1H-indole-1-carboxylate	1004558-41-1	95%	1g	￡150.00	2022-02-28
Fluorochem	231546-5g	tert-Butyl 7-chloro-1H-indole-1-carboxylate	1004558-41-1	95%	5g	￡576.00	2022-02-28
TRC	B646165-50mg	1-BOC 7-Chloroindole	1004558-41-1		50mg	$ 50.00	2022-06-07
TRC	B646165-100mg	1-BOC 7-Chloroindole	1004558-41-1		100mg	$ 65.00	2022-06-07
TRC	B646165-500mg	1-BOC 7-Chloroindole	1004558-41-1		500mg	$ 210.00	2022-06-07
Chemenu	CM147766-1g	tert-butyl 7-chloro-1H-indole-1-carboxylate	1004558-41-1	95%	1g	$123	2023-02-03
Chemenu	CM147766-5g	tert-butyl 7-chloro-1H-indole-1-carboxylate	1004558-41-1	95%	5g	$472	2023-02-03
abcr	AB272436-1 g	1-Boc 7-chloroindole, 98%; .	1004558-41-1	98%	1g	€169.50	2023-04-26
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